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Introduction
Atrial fibrillation (AF) is the most common cardiac arrhythmia, posing a significant burden on

healthcare systems worldwide.[1] Current pharmacological treatments for AF are often limited

by incomplete efficacy and the risk of proarrhythmic side effects.[1][2] Small conductance

calcium-activated potassium (KCa2) channels have emerged as a promising, atrial-selective

target for the development of novel anti-AF drugs.[3][4] AP14145 hydrochloride is a potent

and selective negative allosteric modulator of KCa2 channels, demonstrating significant

potential for the management of atrial fibrillation.[5][6] This technical guide provides an in-depth

overview of AP14145 hydrochloride, including its mechanism of action, key experimental

data, and detailed protocols for its investigation in atrial fibrillation studies.

Mechanism of Action
AP14145 hydrochloride exerts its antiarrhythmic effects by inhibiting the KCa2 channels,

which are crucial in the late repolarization phase of the atrial action potential.[3] By blocking

these channels, AP14145 prolongs the atrial effective refractory period (AERP), a key

mechanism for terminating and preventing atrial fibrillation.[1][3] It is a negative allosteric

modulator, meaning it binds to a site on the channel protein distinct from the agonist binding

site, thereby reducing the channel's activity.[3] Specifically, AP14145 decreases the calcium

sensitivity of the KCa2.2 and KCa2.3 channels.[3] The inhibitory effect of AP14145 is strongly
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dependent on the presence of two specific amino acids within the channel: S508 and A533.[3]

[5]
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Start

HEK293 cells stably
expressing KCa2 channels

Prepare patch pipettes
(2.5 ± 0.1 MΩ resistance)

Establish whole-cell
patch-clamp configuration

Apply 200 ms voltage ramps
from -80 to +80 mV every 2s

Record baseline
KCa2 currents

Perfuse with varying
concentrations of AP14145

Record KCa2 currents
in the presence of AP14145

Analyze current inhibition
and calculate IC50

End

 

Start

Anesthetize animal
(e.g., rat or guinea pig)

Place intravenous catheter
for drug infusion

Insert electrophysiology catheter
into the right atrium

Record baseline AERP
and ECG

Administer AP14145 via
bolus injection or infusion

Measure AERP at regular
intervals post-administration

Continuously monitor ECG
for changes (e.g., QTc)

Analyze changes in AERP
and other electrophysiological parameters

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Frontiers | The KCa2 Channel Inhibitor AP14145, But Not Dofetilide or Ondansetron,
Provides Functional Atrial Selectivity in Guinea Pig Hearts [frontiersin.org]

2. Effective termination of atrial fibrillation by SK channel inhibition is associated with a
sudden organization of fibrillatory conduction - PubMed [pubmed.ncbi.nlm.nih.gov]

3. A new negative allosteric modulator, AP14145, for the study of small conductance calcium‐
activated potassium (KCa2) channels - PMC [pmc.ncbi.nlm.nih.gov]

4. A new negative allosteric modulator, AP14145, for the study of small conductance calcium-
activated potassium (KCa 2) channels - PubMed [pubmed.ncbi.nlm.nih.gov]

5. medchemexpress.com [medchemexpress.com]

6. AP 14145 hydrochloride | Calcium-Activated Potassium Channels | Tocris Bioscience
[tocris.com]

To cite this document: BenchChem. [AP14145 Hydrochloride: A Technical Guide for Atrial
Fibrillation Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10825825#ap14145-hydrochloride-for-atrial-
fibrillation-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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